Cas no 883093-10-5 (RO 4938581)

• Product Name: RO 4938581
• CAS No: 883093-10-5
• MF: C₁₃H₈BrF₂N₅
• MW: 352.136927604675
• MDL: MFCD28133556
• CID: 4668327
• PubChem ID: 11624499
• Update Time: 2024-10-26

RO 4938581 Chemical and Physical Properties

Names and Identifiers

• 3-broMo-10-(difluoroMethyl)-9H-benzo[f]iMidazo[1,5-a][1,2,4]triazolo[1,5-d][1,4]diazepine
• RO4938581
• 9H-Imidazo[1,5-a][1,2,4]triazolo[1,5-d][1,4]benzodiazepine, 3-bromo-10-(difluoromethyl)-
• RO 4938581
• 5-[bis(fluoranyl)methyl]-15-bromanyl-2,4,8,9,11-pentazatetracyclo[11.4.0.0^{2,6}.0^{8,12}]heptadeca-1(13),3,5,9,11,14,16-heptaene
• J-690380
• AKOS027339432
• ZK5NA2M82J
• Ro-4938581
• 9H-Imidazo(1,5-a)(1,2,4)triazolo(1,5-d)(1,4)benzodiazepine, 3-bromo-10-(difluoromethyl)-
• GTPL4299
• DA-77505
• 3-Bromo-10-(difluoromethyl)-9H-imidazo(1,5-a)(1,2,4)triazolo(1,5-d)(1,4)benzodiazepine
• CS-0028618
• 15-bromo-5-(difluoromethyl)-2,4,8,9,11-pentaazatetracyclo[11.4.0.0^{2,6}.0^{8,12}]heptadeca-1(17),3,5,9,11,13,15-heptaene
• EX-A856
• QK9
• AS-42921
• HY-107489
• Q15410190
• AFJRYPJIKHMNGL-UHFFFAOYSA-N
• 4-tert.Butylcalix[8]arene
• CHEMBL1080588
• SCHEMBL2426998
• 15-bromo-5-(difluoromethyl)-2,4,8,9,11-pentaazatetracyclo[11.4.0.0^{2,6}.0^{8,12}]heptadeca-1(13),3,5,9,11,14,16-heptaene
• 15-bromo-5-(difluoromethyl)-2,4,8,9,11-pentazatetracyclo[11.4.0.02,6.08,12]heptadeca-1(13),3,5,9,11,14,16-heptaene
• DTXSID601045378
• 883093-10-5
• EN300-207872
• 5-(Bis(fluoranyl)methyl)-15-bromanyl-2,4,8,9,11-pentazatetracyclo(11.4.0.02,6.08,12)heptadeca-1(17),3,5,9,11,13,15-heptaene
• UNII-ZK5NA2M82J
• BDBM50311045
• 15-Bromo-5-(difluoromethyl)-2,4,8,9,11-pentazatetracyclo(11.4.0.02,6.08,12)heptadeca-1(13),3,5,9,11,14,16-heptaene

• MDL： MFCD28133556
• Inchi： 1S/C13H8BrF2N5/c14-7-1-2-9-8(3-7)13-17-5-19-21(13)4-10-11(12(15)16)18-6-20(9)10/h1-3,5-6,12H,4H2
• InChI Key： AFJRYPJIKHMNGL-UHFFFAOYSA-N
• SMILES： N12C=NC(C(F)F)=C1CN1N=CN=C1C1=CC(Br)=CC=C12

Computed Properties

• Exact Mass: 350.99311g/mol
• Monoisotopic Mass: 350.99311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• Density: 1.93±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.2E-3 g/L) (25 ºC),

RO 4938581 Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines Imidazo[1,5-a][1,4]benzodiazepines